Cas no 6192-52-5 (p-Toluenesulfonic acid monohydrate)

P-toluenesulfonic acid monohydrate is a strong organic acid used as an organic catalyst in organic synthesis

p-Toluenesulfonic acid monohydrate structure

6192-52-5 structure

Product Name:p-Toluenesulfonic acid monohydrate

CAS No:6192-52-5

Molecular Formula:C₇H₁₀O₄S

Molecular Weight:190.2169

MDL:MFCD00142137

CID:46486

PubChem ID:521998

p-Toluenesulfonic acid monohydrate Properties

Names and Identifiers

- 4-Methylbenzenesulfonic acid hydrate
- Lisinopril EP IMpurity B
- p-Toluenesulfonic Acid, Monohydrate, ACS
- Benzenesulfonic acid,4-Methyl-, hydrate (1:1)
- p-Toluenesulfonic acid monohydrate
- 4-Methylbenzenesulfonic acid monohydrate
- p-Toluenesulfonicacid
- PTSA Monohydrate
- Toluene-4-sulfonic acid
- PTSA
- Toluene-4-sulfonic acid monohydrate
- p-Toluene sulfonic acid monohydrate
- Benzenesulfonic acid, 4-methyl-, monohydrate
- ptoluenesulfonic acid
- 4-methylbenzene-1-sulfonic acid hydrate
- p-Toluenesulphonic acid monohydrate
- 3BTO78GAFF
- para-toluenesulfonic acid hydrate
- 4-toluenesulfonic acid monohydrate
- para-toluenesulfonic acid monohydrate
- 4-methylbenzenesulphonic acid hydrate
- para-toluene
- p-Toluenesulfonic acid monohydrate,AR,99%
- Lisinopril Dihydrate Imp. B (EP) as Hydrate: 4-Methylbenzene
- p-toluensulfonic acid hydrate
- p-toluenesulfonate monohydrate
- p-Toluenesulfonicacid monohydrate
- rho-toluenesulfonic acid monohydrate
- tosylic acid monohydrate
- p-toluene-sulfonic acid monohydrate
- p-Toluenesulfonic acid monohydrate, >=98.0% (T), >=98.0% (HPLC)
- toluene-p-sulphonic acid hydrate
- p-toluenesulfonic acid mono hydrate
- SB18320
- p-Toluenesulfonic acid monohydrate, Vetec(TM) reagent grade, 98%
- ptoluene sulfonic acid
- Ts-OH.H2O
- Tox21_300710
- p-Toluenesulfonic acid (monohydrate)
- CHEMBL3183883
- toluene 4-sulfonic acid monohydrate
- 4-toluenesulfonic acid hydrate
- TosOH.H2O
- p-toluene-sulphonic acid monohydrate
- 4-Methyl benzenesulfonic acid monohydrate
- NS00112865
- Q27257015
- p-toluenesulfonic acidmonohydrate
- p-Toluenesulfonic acid monohydrate, SAJ first grade, >=99.0%
- DTXCID3024316
- toluene-4 sulfonic acid monohydrate
- CS-W015891
- HY-W015175
- EN300-30007
- P-TOLUENESULFONIC ACID MONOHYDRATE [MI]
- Tos-OH.H2O
- p-toluene sulfonic acid-monohydrate
- p-toluene sulfonate hydrate
- paratoluene sulfonic acid hydrate
- p-toluenesulphonic acid-monohydrate
- 4-toluenesulphonic acid mono hydrate
- p-toluene-sulfonic acid hydrate
- UNII-3BTO78GAFF
- PTSA (monohydrate)
- pTSA H2O
- para-toluenesulfonic acid-monohydrate
- p-toluenesulfonic acid H2O
- (4-methylphenyl)sulfonic acid monohydrate
- Benzenesulfonic acid, 4methyl, monohydrate
- 4-toluene sulfonic acid monohydrate
- p-toluenesulphonic acid-hydrate
- p-toluene sulfonic acid-hydrate
- MFCD00142137
- p-toluenesulfonic acid hydrate
- BCP25868
- p-Toluenesulfonic acid, monohydrate
- p-toluene sulfonate monohydrate
- p-TSA
- 4-methylbenzenesulphonic acid monohydrate
- tosylic acid hydrate
- p-toluene sulfonic acid-mono hydrate
- DA-57218
- para-toluene sulfonic acid monohydrate
- 4-methylbenzenesulfonic acid;hydrate
- C7H10O4S
- p-toluenesulfonic acid.H2O
- p-Toluenesulfonic acid monohydrate, p.a., 98.5%
- 6192-52-5
- para-toluene sulfonic acid mono hydrate
- TsOH-H2O
- 4methylbenzenesulfonic acid monohydrate
- p-Toluenesulfonic acid monohydrate, puriss., for acetyl determination, >=98.5% (T)
- AC-793
- p-toluene sulphonic acid monohydrate
- p-toluenesulfonic acid. hydrate
- para-toluenesulfonic acid-hydrate
- tosylate hydrate
- p-Toluenesulfonic acid monohydrate, SAJ special grade, >=99.0%
- SCHEMBL5350
- 4toluenesulfonic acid monohydrate
- toluene-4-sulphonic acid hydrate
- s6188
- toluene-p-sulfonic acid monohydrate
- p-TSA H2O
- p-toluenesulfonic acid-monohydrate
- p-toluene sulfonic acid.H2O
- p-toluensulphonic acid monohydrate
- 4-toluene-sulphonic acid hydrate
- 4-toluenesulfonate monohydrate
- para-toluene sulfonic acid hydrate
- p-Toluenesulfonic acid monohydrate, AR, >=99%
- AKOS000121975
- para-toluene sulphonic acid monohydrate
- pTsOH.H2O
- p-toluene sulphonic acid hydrate
- CAS-6192-52-5
- p-Toluenesulfonic acid monohydrate, ReagentPlus(R), >=98%
- para-toluenesulphonic acid monohydrate
- 4-toluene-sulfonic acid monohydrate
- p-TsOH.H2O
- 4-methyl benzenesulfonic acid hydrate
- p-toluenesulphonic acid, monohydrate
- para-toluensulfonic acid monohydrate
- 104-15-4 (anhydrous)
- 4-toluenesulphonic acid monohydrate
- TsOH H2O
- toluenesulfonic acid monohydrate
- p-toluenesufonic acid hydrate
- TsOH.H2O
- toluene-p-sulfonic acid hydrate
- TsOH hydrate
- 4-methylbenzenesulfonic acid, hydrate
- paratoluene sulfonic acid monohydrate
- paratoluene-sulfonic acid monohydrate
- pTSA HOH
- p-toluene sulfonic acid mono hydrate
- para toluene sulphonic acid monohydrate
- TsOH.water
- p-toluen esulfonic acid monohydrate
- para-toluenesulfonic acid mono hydrate
- pTsOH H2O
- p-toluenes ulfonic acid monohydrate
- para toluene-sulfonic acid hydrate
- p-Toluene sulfonic acid hydrate
- p-Toluenesulfonic acid monohydrate, ACS grade
- p- toluenesulfonic acid monohydrate
- toluene-p-sulphonic acid monohydrate
- METHYLBENZENESULFONIC ACID MONOHYDRATE 4-METHYLBENZENESULFONIC ACID MONOHYDRATE 4-TOLUENESULFONIC ACID MONOHYDRATE 4-TOLUENESULPHON
- 4-toluenesulphonic acid hydrate
- 4-methylbenzenesulfonicacidhydrate
- p-toluenesulfonic acid mono-hydrate
- TsOH
- p-toluenesulfonic acid-hydrate
- p-Toluenesulfonic acid monohydrate, CP
- p-toluenesulphonic acid hydrate
- p-Toluenesulfonic acid monohydrate, reagent grade, 98%
- p-toluensulfonic acid monohydrate
- p-toluene sulfonic acidmonohydrate
- NCGC00254617-01
- para-toluenesulfonic acid, monohydrate
- p-TsOH H2O
- paratoluenesulphonic acid monohydrate
- para-toluenesulfonic acid mono-hydrate
- 4-methylbenzenesulfonic acid-monohydrate
- PTSA.H2O
- toluene-4-sulphonic acid monohydrate
- DTXSID5044316
- para-toluene sulphonic acid mono hydrate
- 4-methylbenzenesulfonic acid mono hydrate
- BP-11003
- tosylate monohydrate
- toluene-4-sulfonic acid hydrate
- D77781
- p-Toluenesulfonic acid monohydrate, ACS reagent, >=98.5%
- p-toluenesulfonic acid. monohydrate
- p-toluenesufonic acid monohydrate
- toluene-4-sulfonic acid monohydrate
- 4-methylbenzenesulfonic acid hydrate
- +Expand
- MDL： MFCD00142137
- InChIKey： KJIFKLIQANRMOU-UHFFFAOYSA-N
- Inchi： 1S/C7H8O3S.H2O/c1-6-2-4-7(5-3-6)11(8,9)10;/h2-5H,1H3,(H,8,9,10);1H2
- SMILES： S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(=O)(=O)O[H].O([H])[H]
- BRN： 3568023

Computed Properties

Exact Mass: 190.03000
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 172.019415
Heavy Atom Count: 12
Complexity: 206
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 63.8

Experimental Properties

LogP: 2.25820
PSA: 71.98000
Merck: 9533
Refractive Index: 1,382-1,384
Water Partition Coefficient: dissolution
Boiling Point: 428.9°C at 760 mmHg
Melting Point: 104.0 to 107.0 deg-C
Flash Point: 180 ºC
Solubility: H2O: 0.1 g/mL, clear
Color/Form: Colorless monoclinic flake or columnar crystals
PH: 1 (650g/l, H2O, 20℃)(anhydrous substance)
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases, most common metals. Protect from moisture.
Solubility: Soluble in water, 0.1g/ml, soluble in ethanol and ether, slightly soluble in water and hot benzene.
Sensitiveness: Hygroscopic
Density: 1.24

p-Toluenesulfonic acid monohydrate Security Information

Symbol: GHS07
RTECS：XT6300000
WGK Germany：1
Safety Term：8
Safety Instruction： S26-S37
Packing Group：III
Packing Group：III
Risk Phrases：R36/37/38
Hazard Level：8
Dangerous goods sign： C
Hazardous Material transportation number：UN 2585 8/PG 3
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：dangerous
Storage Condition：Store at room temperature
PackingGroup：III
Risk Phrases： 34-37
Signal Word：Warning
TSCA：Yes
HazardClass：8
FLUKA BRAND F CODES：3

p-Toluenesulfonic acid monohydrate Customs Data

HS CODE：29041000
Customs Data：

China Customs Code:
2915900090

Overview:

2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

p-Toluenesulfonic acid monohydrate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003601-25g	p-Toluenesulfonic acid monohydrate	6192-52-5	>98.0%(T)(HPLC)	25g	$19.00	2024-04-22
Apollo Scientific	OR322135-100g	p-Toluenesulfonic acid monohydrate	6192-52-5	98%	100g	£14.00	2024-07-20
City Chemical	1556P-1KG	p-Toluenesulfonic Acid	6192-52-5	96%	1kg	$48.72	2023-09-19
Cooke Chemical	A7764412-100G	p-Toluenesulfonic acid monohydrate , ACS	6192-52-5	≥98.5%	100g	RMB 70.40	2023-09-07
FUJIFILM	207-13402-25g	p-Toluenesulfonic Acid Monohydrate	6192-52-5		25g	JPY 1870	2024-09-30
MedChemExpress	HY-W015175-500mg	p-Toluenesulfonic acid monohydrate	6192-52-5	98.91%	500mg	￥500	2024-07-20
Oakwood	103736-1g	p-Toluenesulfonic acid monohydrate, ACS grade	6192-52-5	99%	1g	$105.00	2024-07-19
S e l l e c k ZHONG GUO	S6188-25mg	p-Toluenesulfonic acid monohydrate	6192-52-5	99.13%	25mg	¥794.8	2023-09-15
TRC	M288740-25g	4-Methylbenzenesulfonic Acid Monohydrate	6192-52-5		25g	$ 63.00	2023-09-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T104293-2.5kg	p-Toluenesulfonic acid monohydrate	6192-52-5	CP,98%	2.5kg	¥215.90	2023-09-01

p-Toluenesulfonic acid monohydrate Synthesis

Synthetic Circuit 1

108-88-3

6192-52-5

617-97-0

88-20-0

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; rt → 100 °C; 30 min, 90 - 100 °C; 10 min, 90 - 100 °C

Reference

Improvement of the preparation experiment of p-toluenesulfonic acid

Li, Shu-an; et al, Shiyanshi Yanjiu Yu Tansuo, 2005, 24(11), 43-45

p-Toluenesulfonic acid monohydrate Preparation Products

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Suzhou Senfeida Chemical Co., Ltd

(CAS:6192-52-5)p-Toluenesulfonic acid monohydrate

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(CAS:6192-52-5)p-Toluenesulfonic acid monohydrate

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Cas no 6192-52-5 (p-Toluenesulfonic acid monohydrate)

p-Toluenesulfonic acid monohydrate Properties

Names and Identifiers

Computed Properties

Experimental Properties

p-Toluenesulfonic acid monohydrate Security Information

p-Toluenesulfonic acid monohydrate Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

p-Toluenesulfonic acid monohydrate Price

p-Toluenesulfonic acid monohydrate Synthesis

Synthetic Circuit 1

p-Toluenesulfonic acid monohydrate Preparation Products

p-Toluenesulfonic acid monohydrate Suppliers

p-Toluenesulfonic acid monohydrate Related Literature

Related Categories

6192-52-5 (p-Toluenesulfonic acid monohydrate) Related Products